9-PAHPA
9-PAHPA
Branched fatty acid esters of hydroxy fatty acids (FAHFAs) are newly identified endogenous lipids regulated by fasting and high-fat feeding and associated with insulin sensitivity. Structurally, these esters are comprised of a C-16 or C-18 fatty acid (e.g., palmitoleic, palmitic, oleic, or stearic acid) linked to a hydroxylated C-16 or C-18 lipid. 9-PAHPA is a FAHFA in which palmitic acid is esterified to 9-hydroxy palmitic acid. Among the FAHFA family members, PAHSAs are the most abundant in the adipose tissue of glucose tolerant AG4OX mice, which overexpress the Glut4 glucose transporter specifically in adipose tissue. As other FAHFAs improve glucose tolerance, stimulate insulin secretion, and have anti-inflammatory effects, 9-PAHPA may be a bioactive lipid with roles in metabolic syndrome and inflammation.
Brand Name:
Vulcanchem
CAS No.:
1636134-70-7
VCID:
VC0160498
InChI:
InChI=1S/C32H62O4/c1-3-5-7-9-10-11-12-13-14-15-16-21-25-29-32(35)36-30(26-22-18-8-6-4-2)27-23-19-17-20-24-28-31(33)34/h30H,3-29H2,1-2H3,(H,33,34)
SMILES:
CCCCCCCCCCCCCCCC(=O)OC(CCCCCCC)CCCCCCCC(=O)O
Molecular Formula:
C32H62O4
Molecular Weight:
510.8 g/mol
9-PAHPA
CAS No.: 1636134-70-7
Cat. No.: VC0160498
Molecular Formula: C32H62O4
Molecular Weight: 510.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Branched fatty acid esters of hydroxy fatty acids (FAHFAs) are newly identified endogenous lipids regulated by fasting and high-fat feeding and associated with insulin sensitivity. Structurally, these esters are comprised of a C-16 or C-18 fatty acid (e.g., palmitoleic, palmitic, oleic, or stearic acid) linked to a hydroxylated C-16 or C-18 lipid. 9-PAHPA is a FAHFA in which palmitic acid is esterified to 9-hydroxy palmitic acid. Among the FAHFA family members, PAHSAs are the most abundant in the adipose tissue of glucose tolerant AG4OX mice, which overexpress the Glut4 glucose transporter specifically in adipose tissue. As other FAHFAs improve glucose tolerance, stimulate insulin secretion, and have anti-inflammatory effects, 9-PAHPA may be a bioactive lipid with roles in metabolic syndrome and inflammation. |
|---|---|
| CAS No. | 1636134-70-7 |
| Molecular Formula | C32H62O4 |
| Molecular Weight | 510.8 g/mol |
| IUPAC Name | 9-hexadecanoyloxyhexadecanoic acid |
| Standard InChI | InChI=1S/C32H62O4/c1-3-5-7-9-10-11-12-13-14-15-16-21-25-29-32(35)36-30(26-22-18-8-6-4-2)27-23-19-17-20-24-28-31(33)34/h30H,3-29H2,1-2H3,(H,33,34) |
| Standard InChI Key | DPFVDUJFYPYAOO-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCC(=O)OC(CCCCCCC)CCCCCCCC(=O)O |
| Canonical SMILES | CCCCCCCCCCCCCCCC(=O)OC(CCCCCCC)CCCCCCCC(=O)O |
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